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Compound of Interest

Compound Name: DCN-83

Cat. No.: B15561829

For Researchers, Scientists, and Drug Development Professionals

Introduction

DCN-83 is a potent anti-leishmanial compound belonging to the thieno[2,3-b]pyridine class of
molecules.[1][2] It has demonstrated significant efficacy against the amastigote form of
Leishmania, the clinically relevant stage of the parasite within the mammalian host, exhibiting a
half-maximal inhibitory concentration (IC50) of 0.71 uM.[1] This document provides a
comprehensive guide for the safe handling, storage, and experimental use of DCN-83 in a
research setting. The protocols outlined below are intended to ensure personnel safety and the
generation of reliable and reproducible data.

Chemical Properties of DCN-83:

Property Value

Molecular Formula C20H18BrN3s

Molecular Weight 412.35 g/mol

Purity >98%

Appearance Solid

SMILES Code N#CC1=C(N=CC2=CNC3=C2C=C(Br)C=C3)SC

4=ClCCcccc4
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Postulated Mechanism of Action

While the precise molecular target of DCN-83 is yet to be fully elucidated, its anti-leishmanial
activity is likely exerted through one or more mechanisms common to other compounds in its
class and other anti-parasitic agents.[3][4] Based on available data for similar compounds, the
following mechanisms are proposed:

 Disruption of Parasite Cellular Integrity: Thiophene derivatives have been shown to induce
morphological alterations to the parasite's cell surface, leading to a loss of cellular integrity

and subsequent cell death.

 Induction of Apoptosis-like Cell Death: DCN-83 may trigger programmed cell death pathways
within the Leishmania parasite. This can involve mitochondrial dysfunction, an increase in
reactive oxygen species (ROS) production, and DNA fragmentation.

 Inhibition of Key Metabolic Pathways: Many anti-leishmanial drugs target metabolic
pathways that are essential for the parasite but absent or significantly different in the
mammalian host. DCN-83 may inhibit enzymes involved in vital processes such as
glycolysis, fatty acid synthesis, or nucleotide metabolism.

The following diagram illustrates a hypothetical signaling pathway for the anti-leishmanial
action of DCN-83, integrating the postulated mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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